Cas no 149623-91-6 (1-O-Acetyl-3,5-di-O-benzoyl-2-deoxy-2-fluoro-b-D-ribofuranoside)

1-O-Acetyl-3,5-di-O-benzoyl-2-deoxy-2-fluoro-b-D-ribofuranoside structure
149623-91-6 structure
Product Name:1-O-Acetyl-3,5-di-O-benzoyl-2-deoxy-2-fluoro-b-D-ribofuranoside
CAS No:149623-91-6
MF:C21H19FO7
MW:402.369770288467
CID:2918420
Update Time:2023-08-10

1-O-Acetyl-3,5-di-O-benzoyl-2-deoxy-2-fluoro-b-D-ribofuranoside Chemical and Physical Properties

Names and Identifiers

    • 1-O-Acetyl-3,5-di-O-benzoyl-2-deoxy-2-fluoro-b-D-ribofuranoside
    • 1-O-Acetyl-3-O,5-O-dibenzoyl-2-fluoro-2-deoxy-beta-D-ribofuranose
    • Inchi: 1S/C21H19FO7/c1-13(23)27-21-17(22)18(29-20(25)15-10-6-3-7-11-15)16(28-21)12-26-19(24)14-8-4-2-5-9-14/h2-11,16-18,21H,12H2,1H3/t16-,17-,18-,21-/m1/s1
    • InChI Key: FHKKLEXAYCOKAG-NEYJZJCJSA-N
    • SMILES: F[C@H]1[C@H](OC(C)=O)O[C@H](COC(C2C=CC=CC=2)=O)[C@H]1OC(C1C=CC=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 584
  • XLogP3: 3.5
  • Topological Polar Surface Area: 88.1

1-O-Acetyl-3,5-di-O-benzoyl-2-deoxy-2-fluoro-b-D-ribofuranoside Related Literature

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